1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile

• IUPAC Name: 2-(1,3,4,5-tetrahydro-1-benzazepin-2-ylidene)propanedinitrile
• InChI: InChI=1S/C13H11N3/c14-8-11(9-15)13-7-3-5-10-4-1-2-6-12(10)16-13/h1-2,4,6,16H,3,5,7H2
• InChI Key: MOYJXVBNCGHPFA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC(=C(C#N)C#N)C1
• Molecular Formula: C13H11N3
• Molecular Weight: 209.25 g/mol

Description

1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile, also known as GBR-12909, is a chemical compound that belongs to the class of phenyltropanes. It is a potent dopamine reuptake inhibitor that has been extensively studied for its potential use in the treatment of various neurological disorders.

Mechanism of Action

1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile works by inhibiting the reuptake of dopamine in the brain. Dopamine is a neurotransmitter that plays a key role in the regulation of mood, motivation, and movement. By inhibiting the reuptake of dopamine, 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile increases the concentration of dopamine in the brain, which can improve motor function, attention, and cognitive function.
Biochemical and Physiological Effects:
1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile has been shown to have a number of biochemical and physiological effects in animal studies. In addition to increasing dopamine levels in the brain, 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile has also been shown to increase the levels of other neurotransmitters, including norepinephrine and serotonin. 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile has also been shown to increase blood pressure and heart rate in animal models, which may be related to its effects on the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile in lab experiments is its potency as a dopamine reuptake inhibitor. This allows researchers to study the effects of dopamine on various neurological processes in a controlled setting. However, one limitation of using 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile is its potential for abuse and addiction. Therefore, researchers must take appropriate precautions when handling and administering 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile in lab experiments.

Future Directions

There are several future directions for research on 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile. One area of research is the development of new drugs that are based on the structure of 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile but have improved pharmacological properties. Another area of research is the investigation of the long-term effects of 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile on the brain and body. Finally, researchers may also explore the use of 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile in combination with other drugs for the treatment of neurological disorders.

Synthesis Methods

1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile can be synthesized by the reaction of 2-carbomethoxytropinone with malononitrile in the presence of a base. The resulting compound is then reduced with hydrogen gas over a palladium catalyst to yield 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile. This synthesis method has been well-established and has been used in many studies to produce 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile for research purposes.

Scientific Research Applications

1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile has been extensively studied for its potential use in the treatment of various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction. In animal studies, 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile has been shown to increase dopamine levels in the brain, which can improve motor function and reduce symptoms of Parkinson's disease. 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile has also been shown to improve attention and cognitive function in animal models of ADHD. Additionally, 1,3,4,5-tetrahydro-2H-1-benzazepin-2-ylidenemalononitrile has been studied for its potential use in the treatment of drug addiction, as it can reduce drug-seeking behavior in animal models of addiction.